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Compound of Interest

Compound Name: Robustaflavone

Cat. No.: B1679496 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
Robustaflavone, a naturally occurring biflavonoid, has garnered significant scientific interest

due to its diverse pharmacological activities. This document provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activities of

robustaflavone. Detailed experimental protocols for its isolation and characterization are

presented, alongside an exploration of its modulation of key signaling pathways implicated in

various disease states. This guide is intended to serve as a valuable resource for researchers,

scientists, and professionals in the field of drug development.

Chemical Structure and Identification
Robustaflavone is a biflavonoid, meaning it is formed from the oxidative coupling of two

apigenin monomer units. The linkage occurs between the C-3' position of one apigenin

molecule and the C-6" position of the second.

Table 1: Chemical Identifiers of Robustaflavone
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Identifier Value Citation

IUPAC Name

6-[5-(5,7-dihydroxy-4-

oxochromen-2-yl)-2-

hydroxyphenyl]-5,7-dihydroxy-

2-(4-hydroxyphenyl)chromen-

4-one

[1]

Molecular Formula C30H18O10 [1]

SMILES String

C1=CC(=CC=C1C2=CC(=O)C

3=C(O2)C=C(C(=C3O)C4=C(

C=CC(=C4)C5=CC(=O)C6=C(

C=C(C=C6O5)O)O)O)O)O

[1]

CAS Number 49620-13-5 [1]

Physicochemical Properties
The physicochemical properties of robustaflavone are crucial for its absorption, distribution,

metabolism, and excretion (ADME) profile, which in turn influences its bioavailability and

therapeutic efficacy.

Table 2: Physicochemical Properties of Robustaflavone

Property Value Citation

Molecular Weight 538.46 g/mol [2]

Melting Point 370-372 °C (decomposes) [3]

Solubility

Soluble in methanol, ethanol,

DMSO and other organic

solvents.

[2]

logP (Predicted) 5.0 [4]

Biological and Pharmacological Properties
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Robustaflavone exhibits a wide spectrum of biological activities, making it a promising

candidate for the development of novel therapeutics. Its primary reported activities include

antiviral, anti-inflammatory, and antioxidant effects.

Antiviral Activity
Robustaflavone has demonstrated potent antiviral activity, particularly against the Hepatitis B

virus (HBV).

Table 3: Anti-Hepatitis B Virus Activity of Robustaflavone

Parameter Value Cell Line Citation

EC50 0.25 µM 2.2.15 [1]

Studies have shown that robustaflavone acts as a non-nucleoside inhibitor of HBV replication.

[1] Furthermore, it exhibits synergistic anti-HBV activity when used in combination with

established antiviral drugs like penciclovir and lamivudine.[1]

Anti-inflammatory Activity
Robustaflavone possesses significant anti-inflammatory properties, primarily through the

modulation of key inflammatory mediators and signaling pathways. In lipopolysaccharide

(LPS)-stimulated RAW 264.7 macrophages, robustaflavone has been shown to reduce the

production of nitric oxide (NO), and pro-inflammatory cytokines such as interleukin-1β (IL-1β)

and IL-6.[5][6][7] This inhibition is attributed to its ability to suppress the expression of inducible

nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[5][6][7]

Antioxidant Activity
While specific IC50 values for robustaflavone in standard antioxidant assays like DPPH and

ABTS are not readily available in the cited literature, its classification as a flavonoid suggests

inherent antioxidant potential due to the presence of multiple hydroxyl groups on its aromatic

rings. These functional groups can donate hydrogen atoms to scavenge free radicals, thereby

mitigating oxidative stress.

Cytotoxic Activity
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Robustaflavone has been reported to exhibit cytotoxic activity against various cancer cell

lines.[8] However, specific IC50 values across a broad range of cell lines are not detailed in the

provided search results. This area warrants further investigation to fully characterize its

anticancer potential.

Experimental Protocols
Bioactivity-Guided Isolation of Robustaflavone from
Nandina domestica
The following protocol describes the isolation of robustaflavone from the dried fruits of

Nandina domestica, guided by the inhibition of nitric oxide production in LPS-stimulated RAW

264.7 macrophages.[5]
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Extraction

Partitioning

Bioactivity-Guided Fractionation

Purification

Dried fruits of N. domestica (347.1 g)

Pulverize

Methanol extraction via sonication (1.5 h x 4)

Suspend extract in water

Successive partitioning

n-hexane fraction Ethyl acetate (EtOAc) fraction n-butanol fraction Water fraction

NO production inhibition assay

EtOAc fraction shows highest activity

Silica gel column chromatography of EtOAc fraction

Elution with n-hexane-EtOAc gradient

E3 subfraction shows greatest inhibitory effect (72.5% at 100 µg/mL)

C18 High-Performance Liquid Chromatography (HPLC) of E3 fraction

Isolated Robustaflavone (95% purity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1679496?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/281736456_Fragmentation_pathways_of_amentoflavone_and_robustaflavone_using_ESI-MS
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61354926.htm
https://www.researchgate.net/figure/Proposed-fragmentation-pathways-of-robustaflavone-type-biflavonoid-on-the-basis-of-their_fig4_273505289
https://www.researchgate.net/figure/Proposed-fragmentation-pathway-of-robustflavone-in-ESI-mode_fig2_313871986
https://www.researchgate.net/figure/1-H-and-13-C-NMR-spectroscopic-data-for-compounds-1-and-2_tbl1_328406156
https://www.researchgate.net/figure/1-H-NMR-dan-13-C-NMR-spectrum-of-isolate_tbl1_358009622
https://cdn.caymanchem.com/cdn/insert/34028.pdf
https://pubmed.ncbi.nlm.nih.gov/10843573/
https://www.benchchem.com/product/b1679496#robustaflavone-chemical-structure-and-properties
https://www.benchchem.com/product/b1679496#robustaflavone-chemical-structure-and-properties
https://www.benchchem.com/product/b1679496#robustaflavone-chemical-structure-and-properties
https://www.benchchem.com/product/b1679496#robustaflavone-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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